3-chloro-N-4H-1,2,4-triazol-4-ylbenzamide

• IUPAC Name: 3-chloro-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C9H7ClN4O/c10-8-3-1-2-7(4-8)9(15)13-14-5-11-12-6-14/h1-6H,(H,13,15)
• InChI Key: QCMIZBOYZJEZFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NN2C=NN=C2
• Molecular Formula: C9H7ClN4O
• Molecular Weight: 222.63 g/mol
• CAS No.: 5531-67-9

Description

3-chloro-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

3-chloro-N-4H-1,2,4-triazol-4-ylbenzamide has various scientific research applications, including its use as a starting material for the synthesis of other compounds, such as fungicides and herbicides. It is also used as a building block for the synthesis of various pharmaceuticals, such as antitumor and antimicrobial agents.

Mechanism of Action

The mechanism of action of 3-chloro-N-4H-1,2,4-triazol-4-ylbenzamide is not fully understood. However, studies have shown that it has the ability to bind to specific receptors in the body, which leads to the inhibition of certain enzymes and proteins. This inhibition can lead to a range of physiological effects, including the suppression of tumor growth and the inhibition of microbial growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects, including its ability to inhibit the growth of tumor cells and microbial cells. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-4H-1,2,4-triazol-4-ylbenzamide in lab experiments is its ability to inhibit the growth of tumor cells and microbial cells, making it useful in the development of new pharmaceuticals. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 3-chloro-N-4H-1,2,4-triazol-4-ylbenzamide. One potential direction is the development of new pharmaceuticals that use this compound as a starting material. Another potential direction is the investigation of its potential use in the treatment of various inflammatory conditions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of 3-chloro-N-4H-1,2,4-triazol-4-ylbenzamide is a multi-step process that involves the reaction of 4-amino-1,2,4-triazole with 3-chlorobenzoyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane or chloroform. The product is then purified through recrystallization or column chromatography to obtain pure this compound.